3-O-Benzoyl Diosgenine
3-O-Benzoyl Diosgenine
Brand Name:
Vulcanchem
CAS No.:
4952-68-5
VCID:
VC0030592
InChI:
InChI=1S/C34H46O4/c1-21-12-17-34(36-20-21)22(2)30-29(38-34)19-28-26-11-10-24-18-25(37-31(35)23-8-6-5-7-9-23)13-15-32(24,3)27(26)14-16-33(28,30)4/h5-10,21-22,25-30H,11-20H2,1-4H3/t21-,22+,25-,26-,27+,28+,29+,30+,32+,33+,34-/m1/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC(=O)C7=CC=CC=C7)C)C)C)OC1
Molecular Formula:
C₃₄H₄₆O₄
Molecular Weight:
518.73
3-O-Benzoyl Diosgenine
CAS No.: 4952-68-5
Reference Standards
VCID: VC0030592
Molecular Formula: C₃₄H₄₆O₄
Molecular Weight: 518.73
| CAS No. | 4952-68-5 |
|---|---|
| Product Name | 3-O-Benzoyl Diosgenine |
| Molecular Formula | C₃₄H₄₆O₄ |
| Molecular Weight | 518.73 |
| IUPAC Name | [(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl] benzoate |
| Standard InChI | InChI=1S/C34H46O4/c1-21-12-17-34(36-20-21)22(2)30-29(38-34)19-28-26-11-10-24-18-25(37-31(35)23-8-6-5-7-9-23)13-15-32(24,3)27(26)14-16-33(28,30)4/h5-10,21-22,25-30H,11-20H2,1-4H3/t21-,22+,25-,26-,27+,28+,29+,30+,32+,33+,34-/m1/s1 |
| SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC(=O)C7=CC=CC=C7)C)C)C)OC1 |
| Synonyms | (3β,25R)-Spirost-5-en-3-ol Benzoate; Diosgenin Benzoate; |
| PubChem Compound | 71313554 |
| Last Modified | Nov 11 2021 |
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